2,5-dibromo-N-(2-ethoxyphenyl)benzamide

• Molecular Formula: C15H13Br2NO2
• Molecular Weight: 399.08 g/mol
• IUPAC Name: 2,5-dibromo-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Br2NO2/c1-2-20-14-6-4-3-5-13(14)18-15(19)11-9-10(16)7-8-12(11)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: TXHDLPQQLJTGJI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-Dibromo-N-(2-ethoxyphenyl)benzamide is a brominated benzamide derivative characterized by a benzamide core substituted with two bromine atoms at the 2- and 5-positions of the benzene ring and an ethoxyphenyl group attached via an amide linkage.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The ethoxy group in the target compound offers intermediate lipophilicity between hydrophilic hydroxy (e.g., ) and highly lipophilic ethylhexyl (e.g., ) groups. This balance may optimize membrane permeability in biological systems.
• Synthetic Routes: The target compound’s synthesis likely mirrors methods used for 3,5-dibromo-N-(4-hydroxyphenyl)benzamide , substituting 4-aminophenol with 2-ethoxyaniline. Bromine positioning (2,5 vs. 3,5) may alter electronic properties and reactivity.

Physicochemical and Functional Differences

• Solubility : Ethoxy-substituted benzamides generally exhibit higher organic solubility than hydroxy analogs due to reduced hydrogen bonding . For example, 2-bromo-N-(2,5-dimethoxyphenyl)benzamide (336.18 g/mol) is less polar than the target compound, while the hydroxyphenyl analog is more water-soluble.
• Bioactivity Potential: Benzamide derivatives with halogen substituents (e.g., bromine, fluorine) often show enhanced bioactivity. For instance, 5-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide (324.14 g/mol) may exhibit neuroleptic or pesticidal properties akin to amisulpride or diflufenican . The target compound’s dual bromine atoms could enhance receptor binding affinity but may also increase toxicity risks.